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Compound of Interest

Compound Name:
2,2,2-trichloro-1-(4-iodo-1H-pyrrol-

2-yl)ethanone

CAS No.: 72652-33-6

Cat. No.: B045718

Get Quote

Vinpocetine is a semi-synthetic derivative of vincamine, an alkaloid extracted from the

periwinkle plant (Vinca minor L.).[1] For decades, it has been a subject of significant interest in

drug development, particularly for its neuroprotective and cerebral vasodilator effects.[2]

Marketed under brand names like Cavinton, it is utilized in the treatment of cerebrovascular

disorders and cognitive impairment.[2][3]

For the drug development professional, a molecule's therapeutic potential is inextricably linked

to its physicochemical properties. These parameters govern everything from absorption,

distribution, metabolism, and excretion (ADME) to formulation stability and manufacturability.

This guide provides a deep dive into the core physicochemical characteristics of Vinpocetine,

moving beyond mere data points to explain the causality behind their experimental

determination and their strategic implications in pharmaceutical development.

Part 1: Core Physicochemical Profile of Vinpocetine
A quantitative summary of Vinpocetine's key properties provides a foundational understanding

of its behavior. This data is critical for initial screening, computational modeling, and strategic
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planning in the early phases of drug development.
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Property Value
Significance in Drug
Development

Molecular Formula C₂₂H₂₆N₂O₂

Defines the elemental

composition and is the basis

for molecular weight

calculation.[4]

Molecular Weight 350.45 g/mol

Influences diffusion rates,

membrane permeability, and

formulation calculations.[4]

Physical Appearance
White to off-white crystalline

powder

Impacts handling, formulation

choices (e.g., solid dosage

forms), and purity assessment.

[5][6]

Aqueous Solubility
Practically insoluble; 35.5

µg/mL (at pH 7.4)

A critical bottleneck for

bioavailability; necessitates

enabling formulation

strategies.[1][7]

Solubility in Organics
Soluble in methylene chloride,

DMSO, ethanol

Provides options for analytical

sample preparation and

potential formulation routes

(e.g., lipid-based systems).[1]

LogP (o/w) 4.1

Indicates high lipophilicity,

suggesting good membrane

permeability but potential for

poor aqueous solubility and

high protein binding.[7]

pKa (basic) 7.1

As a weak base, its ionization

state and solubility are highly

dependent on pH, impacting

absorption across the GI tract.

[7]

Melting Point 147-153 °C (decomposes) Important for assessing purity,

physical stability, and selecting
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manufacturing process

temperatures (e.g., hot-melt

extrusion).

Part 2: Experimental Determination & Strategic
Implications
Understanding how these values are derived is as important as the values themselves. The

following sections detail the standardized methodologies for determining Vinpocetine's critical

physicochemical properties, grounded in the authoritative OECD Guidelines for the Testing of

Chemicals.

Aqueous Solubility: The Gateway to Bioavailability
Aqueous solubility is a primary determinant of a drug's dissolution rate and subsequent

absorption. For a compound like Vinpocetine, which is classified as "practically insoluble,"

accurate measurement is the first step toward overcoming this challenge.[1] The OECD 105

guideline provides a robust framework for this determination.

The shake-flask method is a gold-standard technique for determining the water solubility of

substances and is suitable for compounds with solubilities above 10⁻² g/L, though its principles

are foundational.

Preparation of a Supersaturated Solution: An excess amount of Vinpocetine is added to a

vessel containing high-purity water (or a relevant buffer, e.g., pH 7.4 phosphate buffer to

simulate physiological conditions).

Causality: Using an excess of the solid ensures that the resulting solution reaches its

saturation point, a prerequisite for measuring the equilibrium solubility.

Equilibration: The vessel is sealed and agitated at a constant, controlled temperature (e.g.,

25 °C or 37 °C) for a prolonged period (typically 24-48 hours).

Causality: Continuous agitation in a temperature-controlled environment is crucial to

achieve thermodynamic equilibrium between the undissolved solid and the dissolved

solute. A preliminary test helps determine the minimum time required to reach this state.
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Phase Separation: The suspension is allowed to stand, and the undissolved solid is

separated from the saturated solution. This is typically achieved by centrifugation or filtration.

Causality: It is critical to ensure no solid particulates are carried over into the sample for

analysis, as this would falsely inflate the measured concentration. A high-g-force

centrifugation is often preferred to avoid potential adsorption of the solute onto a filter

membrane.

Quantitative Analysis: The concentration of Vinpocetine in the clear, saturated supernatant is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Calculation: The solubility is reported in units such as g/L or µg/mL. The experiment should

be performed in triplicate to ensure reproducibility.
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Phase 1: Equilibration

Phase 2: Separation

Phase 3: Analysis

Add excess Vinpocetine
to buffer

Agitate at constant T
(e.g., 24-48h)

Achieve
Equilibrium

Centrifuge sample
to pellet solid

Collect clear
supernatant

Quantify concentration
via validated HPLC

Calculate mean solubility
(n=3)

Workflow for OECD 105 Shake-Flask Solubility Assay.

Click to download full resolution via product page

Workflow for OECD 105 Shake-Flask Solubility Assay.

Lipophilicity (LogP): Predicting Membrane Permeability
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The n-octanol/water partition coefficient (P) is a measure of a drug's lipophilicity, or

"greasiness." Expressed as LogP, it is a critical predictor of how well a drug will cross biological

membranes, like the intestinal wall and the blood-brain barrier.[6] For a neuroprotective agent

like Vinpocetine, a high LogP (4.1) is advantageous for brain penetration but correlates with its

poor aqueous solubility.[7] The HPLC method described in OECD 117 is a rapid and reliable

way to estimate LogP.

This method correlates a substance's retention time on a reverse-phase HPLC column with its

LogP.

System Preparation: A reverse-phase HPLC system with a C18 column is used. The mobile

phase is typically a mixture of methanol and water, run under isocratic (constant

composition) conditions.

Calibration: A series of reference compounds with known LogP values (spanning a range

that includes the expected LogP of Vinpocetine) are injected individually. Their retention

times (t_R) are recorded.

Causality: The reference compounds establish a direct, linear relationship between

retention time on a nonpolar stationary phase and the compound's lipophilicity. More

lipophilic compounds interact more strongly with the C18 column and thus have longer

retention times.

Dead Time Determination: The column dead time (t_0), the time it takes for an unretained

compound to pass through the column, is determined using a non-retained substance (e.g.,

thiourea).

Capacity Factor Calculation: For each reference compound, the capacity factor (k) is

calculated using the formula: k = (t_R - t_0) / t_0.

Calibration Curve Generation: A graph of log(k) versus the known LogP for the reference

compounds is plotted. A linear regression analysis is performed to establish the calibration

equation.

Sample Analysis: Vinpocetine is dissolved in the mobile phase and injected into the system

(in duplicate). Its retention time (t_R) is measured.
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LogP Determination: The capacity factor (k) for Vinpocetine is calculated. Its LogP value is

then determined by interpolating its log(k) value onto the calibration curve.

1. Inject reference standards
with known LogP values

2. Record retention times (tR)
and determine dead time (t0)

3. Calculate capacity factor (k)
for each standard

4. Plot log(k) vs. LogP to
create calibration curve

7. Interpolate on calibration
curve to find LogP

Interpolation

5. Inject Vinpocetine sample
and measure its tR

6. Calculate log(k) for
Vinpocetine

Workflow for OECD 117 LogP Determination by HPLC.

Click to download full resolution via product page

Workflow for OECD 117 LogP Determination by HPLC.

Dissociation Constant (pKa): Understanding pH-
Dependent Behavior
The pKa is the pH at which a molecule is 50% ionized and 50% unionized. As a weak base

with a pKa of 7.1, Vinpocetine's charge state changes significantly within the physiological pH

range.[7] In the acidic environment of the stomach (pH 1-3), it will be predominantly ionized

and more soluble. In the more neutral environment of the small intestine (pH 6-7.5), the

proportion of the un-ionized, more permeable form increases. This balance is critical for
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absorption. The potentiometric titration method, a classic approach outlined in OECD 112, is

highly reliable for determining pKa.

This method involves monitoring the pH of a solution of the substance as a standardized acid

or base is added.

Solution Preparation: A precise amount of Vinpocetine is dissolved in a suitable solvent (e.g.,

a water/methanol mixture for poorly soluble compounds). Carbonate-free water is essential.

Causality: Carbon dioxide from the atmosphere can dissolve in water to form carbonic

acid, which would interfere with the titration of a weak base and lead to inaccurate results.

Titration Setup: The solution is placed in a jacketed vessel to maintain a constant

temperature. A calibrated pH electrode is immersed in the solution, which is stirred

continuously.

Titration: A standardized solution of a strong acid (e.g., HCl) is added incrementally using a

precision burette. After each addition, the solution is allowed to equilibrate, and the pH is

recorded.

Causality: As the strong acid is added, it protonates the basic nitrogen atom on

Vinpocetine. The pH changes slowly at first, then rapidly near the equivalence point, and

then slowly again. This change is monitored by the pH electrode.

Data Analysis: The pH is plotted against the volume of titrant added to generate a titration

curve.

pKa Determination: The pKa corresponds to the pH at the half-equivalence point (the point

where half of the Vinpocetine has been neutralized by the acid). This can be determined

from the inflection point of the first derivative of the titration curve. The mean and standard

deviation are calculated from multiple measurements.
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Stomach (pH 1-3)

Intestine (pH ~6.5-7.4)

Vinpocetine is >99.9% Ionized
(BH+ form)

Higher Solubility

Significant fraction is Unionized
(B form, pKa ~7.1)

Transit

Higher Permeability

Systemic Absorption

Leads to

Impact of pKa on Vinpocetine's state in the GI tract.
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Impact of pKa on Vinpocetine's state in the GI tract.

Conclusion
The physicochemical properties of Vinpocetine—namely its poor aqueous solubility, high

lipophilicity, and weak basicity—define the core challenges and opportunities in its

development. A LogP of 4.1 facilitates its entry into the central nervous system, which is

essential for its therapeutic action. However, this same property contributes to a solubility of

only 35.5 µg/mL, creating significant hurdles for oral bioavailability. Its pKa of 7.1 dictates a
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complex, pH-dependent absorption profile throughout the gastrointestinal tract. A thorough,

mechanistically grounded understanding of these properties, derived from standardized

protocols like the OECD guidelines, is not merely an academic exercise. It is the foundation

upon which successful formulation strategies, robust analytical methods, and ultimately,

effective therapeutic products are built.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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